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Compound of Interest

2-Amino-3-bromo-5-fluorobenzoic
Compound Name: o
aci

cat. No.: B1273092

2-Amino-3-bromo-5-fluorobenzoic acid, identified by the CAS number 259269-84-6, is a
halogenated aromatic amine that has garnered significant interest in the fields of medicinal
chemistry and materials science.[1][2][3] Its trifunctional nature, possessing amino, bromo, and
carboxylic acid moieties on a fluorinated benzene ring, makes it a versatile intermediate for the
synthesis of complex organic molecules. The strategic placement of these functional groups
allows for a variety of chemical transformations, including nucleophilic substitution, amide bond
formation, and cross-coupling reactions. This guide provides a comprehensive overview of its
synthesis, properties, and applications, with a focus on its role in drug discovery and
development.

Physicochemical Properties

The physical and chemical properties of 2-Amino-3-bromo-5-fluorobenzoic acid are crucial
for its handling, storage, and application in various synthetic protocols. The compound is
typically a white to light yellow or off-white solid.[2][4]
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Property Value Source

CAS Number 259269-84-6 [11[2][3]

Molecular Formula C7H5BrFENO2 [1][2]

Molecular Weight 234.02 g/mol [1]
White to light yellow crystal

Appearance (2]
powder

Melting Point ~160 °C [2]

Boiling Point 344.0 £ 42.0 °C (Predicted) [2]

Density 1.877 + 0.06 g/cm3 (Predicted) [2]
Soluble in organic solvents like

Solubility ethanol and dichloromethane; [2]
sparingly soluble in water.

pKa 4.21 £ 0.10 (Predicted) [4]

Synthesis of 2-Amino-3-bromo-5-fluorobenzoic acid:
A Step-by-Step Protocol

The primary synthetic route to 2-Amino-3-bromo-5-fluorobenzoic acid involves the
bromination of 2-amino-5-fluorobenzoic acid.[1] This electrophilic aromatic substitution is a
well-established method for introducing a bromine atom onto an activated benzene ring.

Experimental Protocol

Materials:

2-Amino-5-fluorobenzoic acid

N-Bromosuccinimide (NBS)

Acetic acid

Petroleum ether
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Procedure:

Dissolve 2-amino-5-fluorobenzoic acid in acetic acid in a suitable reaction vessel.[1]
Cool the solution to 0°C using an ice bath.

Slowly add N-bromosuccinimide (NBS) portion-wise to the stirred solution.[1] The molar ratio
of NBS to the starting material should be slightly in excess (e.g., 1.1 equivalents).

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 16 hours or overnight.[1]

Monitor the reaction progress using an appropriate technique, such as Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Upon completion, a precipitate will form. Collect the solid product by filtration.[1]

Wash the filter cake with petroleum ether to remove any unreacted starting material and
soluble impurities.[1]

Dry the collected solid under vacuum to obtain 2-amino-3-bromo-5-fluorobenzoic acid as
a beige or white solid.[1]

Synthesis Workflow
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Step 1: Dissolution

2-Amino-5-fluorobenzoic acid

Step 2: Bromination

N-Bromosuccinimide (NBS)

Slow Addition of NBS

Dissolve at 0°C

Stir at Room Temperature (lGhD

Step 3: Work-vup & Isolation

Filter Precipitate

'

Wash with Petroleum Ether

'

Dry under Vacuum

'

2-Amino-3-bromo-5-fluorobenzoic acid

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Amino-3-bromo-5-fluorobenzoic acid.
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Applications in Drug Discovery and Organic
Synthesis

The unique substitution pattern of 2-Amino-3-bromo-5-fluorobenzoic acid makes it a
valuable precursor in the synthesis of various biologically active molecules and functional
materials.

o Pharmaceutical Intermediates: This compound serves as a key building block for the
synthesis of more complex pharmaceutical intermediates.[5] The presence of fluorine can
enhance the metabolic stability and bioavailability of drug candidates.[6] Studies have
indicated that derivatives of similar halogenated aminobenzoic acids may possess
anticancer and antibacterial properties, highlighting their potential in drug research and
development.[2]

¢ Organic Synthesis: In organic synthesis, it is utilized as a starting material for creating a wide
range of compounds.[2] The amino and carboxylic acid groups can be readily modified to
form amides, esters, and other functional groups, while the bromo substituent provides a
handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig aminations, to
introduce further complexity.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 2-
Amino-3-bromo-5-fluorobenzoic acid.

Hazard Identification: This chemical is considered hazardous and can cause skin and

serious eye irritation.[7] It may also cause respiratory irritation.[7]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat.[7]

» Handling: Avoid inhalation of dust and contact with skin and eyes.[2][7] Use in a well-
ventilated area, such as a fume hood.[7]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7]
Keep it in a dark place under an inert atmosphere.[4]
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Conclusion

2-Amino-3-bromo-5-fluorobenzoic acid is a pivotal molecule in the landscape of synthetic
chemistry. Its well-defined structure and versatile reactivity profile provide chemists with a
powerful tool for the construction of novel compounds with potential applications in medicine
and materials science. A thorough understanding of its properties, synthesis, and safe handling
is paramount for its effective utilization in research and development endeavors.

References
o ChemBK. (2024, April 9). 2-amino-3-bromo-5-fluorobenzoic acid. Retrieved from [Link]
e PubChem. (n.d.). 2-Amino-4-bromo-5-chloro-3-fluorobenzoic acid. Retrieved from [Link]

e NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 2-Amino-3-Fluorobenzoic Acid: A Versatile
Intermediate for Pharmaceuticals and Agrochemicals. Retrieved from [Link]

e Organic Syntheses. (n.d.). 2-amino-3-fluorobenzoic acid. Retrieved from [Link]

e Meanwell, N. A., & Soloshonok, V. A. (2020). Applications of fluorine-containing amino acids
for drug design. European Journal of Medicinal Chemistry, 186, 111826. Retrieved from
[Link]

o Google Patents. (n.d.). CN1477097A - The preparation method of 2-amino-5-fluorobenzoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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